Cas no 1803722-20-4 (3-Bromo-1-(2-(difluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(difluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-1-one
• CAS No: 1803722-20-4
• MF: C₁₁H₈BrF₅O₂S
• MW: 379.141038894653
• CID: 4971612
• Update Time: 2025-10-30

3-Bromo-1-(2-(difluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(difluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-1-one

• Inchi： 1S/C11H8BrF5O2S/c12-5-4-7(18)6-2-1-3-8(20-11(15,16)17)9(6)19-10(13)14/h1-3,10H,4-5H2
• InChI Key： XSRGARTYZVIMRW-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C=1OC(F)F)SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 326
• XLogP3: 4.9
• Topological Polar Surface Area: 51.6

Additional information on 3-Bromo-1-(2-(difluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-1-one

Research Brief on 3-Bromo-1-(2-(difluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-1-one (CAS: 1803722-20-4)

In recent years, the compound 3-Bromo-1-(2-(difluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-1-one (CAS: 1803722-20-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including difluoromethoxy and trifluoromethylthio groups, has shown promising potential in various therapeutic applications. The presence of these functional groups enhances its reactivity and bioavailability, making it a valuable candidate for drug development.

Recent studies have focused on the synthesis and pharmacological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for 3-Bromo-1-(2-(difluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-1-one, highlighting its improved yield and purity compared to previous methods. The study also explored its mechanism of action, revealing inhibitory effects on specific enzymatic pathways involved in inflammatory responses. These findings suggest potential applications in treating chronic inflammatory diseases.

Another significant development was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters. Researchers investigated the compound's interactions with various biological targets, including kinases and GPCRs. The results indicated high selectivity and potency, particularly in modulating signaling pathways associated with cancer progression. This has opened new avenues for its use in oncology drug development, with preliminary in vivo studies showing reduced tumor growth in murine models.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 3-Bromo-1-(2-(difluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-1-one. A recent review in Current Topics in Medicinal Chemistry (2024) discussed the need for further structural modifications to enhance its metabolic stability and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies are currently underway to address these issues.

In conclusion, 3-Bromo-1-(2-(difluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-1-one represents a promising scaffold for drug discovery. Its unique chemical properties and demonstrated biological activities make it a focal point for ongoing research. Future studies should focus on translational applications, including preclinical toxicity assessments and formulation development, to fully realize its therapeutic potential.